1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID
1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID
Kynurenic acid, also known as kynurenate or acid, kynurenic, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Kynurenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Kynurenic acid has been found in human epidermis, brain and prostate tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, kynurenic acid is primarily located in the cytoplasm. Kynurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, kynurenic acid is involved in the tryptophan metabolism pathway. Kynurenic acid is a potentially toxic compound.
Kynurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by a hydroxy group at C-4. It has a role as a G-protein-coupled receptor agonist, a NMDA receptor antagonist, a nicotinic antagonist, a neuroprotective agent, a human metabolite and a Saccharomyces cerevisiae metabolite. It is a monohydroxyquinoline and a quinolinemonocarboxylic acid. It is a conjugate acid of a kynurenate.
Kynurenic Acid is under investigation in clinical trial NCT02340325 (FS2 Safety and Tolerability Study in Healthy Volunteers).
Kynurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by a hydroxy group at C-4. It has a role as a G-protein-coupled receptor agonist, a NMDA receptor antagonist, a nicotinic antagonist, a neuroprotective agent, a human metabolite and a Saccharomyces cerevisiae metabolite. It is a monohydroxyquinoline and a quinolinemonocarboxylic acid. It is a conjugate acid of a kynurenate.
Kynurenic Acid is under investigation in clinical trial NCT02340325 (FS2 Safety and Tolerability Study in Healthy Volunteers).
Brand Name:
Vulcanchem
CAS No.:
13593-94-7
VCID:
VC0086020
InChI:
InChI=1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
SMILES:
C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O
Molecular Formula:
C10H7NO3
Molecular Weight:
189.17 g/mol
1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID
CAS No.: 13593-94-7
Main Products
VCID: VC0086020
Molecular Formula: C10H7NO3
Molecular Weight: 189.17 g/mol
| CAS No. | 13593-94-7 |
|---|---|
| Product Name | 1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID |
| Molecular Formula | C10H7NO3 |
| Molecular Weight | 189.17 g/mol |
| IUPAC Name | 4-hydroxyquinoline-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14) |
| Standard InChIKey | HCZHHEIFKROPDY-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O |
| SMILES | C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C=C(N2)C(=O)O |
| Melting Point | 282.5 °C 280°C |
| Physical Description | Solid |
| Description | Kynurenic acid, also known as kynurenate or acid, kynurenic, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Kynurenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Kynurenic acid has been found in human epidermis, brain and prostate tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, kynurenic acid is primarily located in the cytoplasm. Kynurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, kynurenic acid is involved in the tryptophan metabolism pathway. Kynurenic acid is a potentially toxic compound. Kynurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by a hydroxy group at C-4. It has a role as a G-protein-coupled receptor agonist, a NMDA receptor antagonist, a nicotinic antagonist, a neuroprotective agent, a human metabolite and a Saccharomyces cerevisiae metabolite. It is a monohydroxyquinoline and a quinolinemonocarboxylic acid. It is a conjugate acid of a kynurenate. Kynurenic Acid is under investigation in clinical trial NCT02340325 (FS2 Safety and Tolerability Study in Healthy Volunteers). |
| Solubility | 28.4 [ug/mL] |
| Synonyms | Acid, Kynurenic Kynurenate Kynurenic Acid |
| PubChem Compound | 5280455 |
| Last Modified | Nov 14 2021 |
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